Cas no 15586-11-5 (2-Octyl chloroformate)

• Product Name: 2-Octyl chloroformate
• CAS No: 15586-11-5
• MF: C₉H₁₇ClO₂
• MW: 192.683082342148
• CID: 50143
• PubChem ID: 12601447
• Update Time: 2025-04-18

2-Octyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-Octyl chloroformate
• octan-2-yl carbonochloridate
• 2-chlorocarbonyloxy-octane
• 2-Octanol,chloroformate
• Carbonochloridic acid,1-methylheptyl ester
• carbonochloridic acid,octyl ester
• CHLOROFORMIC ACID N-OCTYL ESTER
• Formicacid, chloro-, 1-methylheptyl ester (6CI,7CI,8CI)
• 2-Octanol, chloroformate
• SCHEMBL5836312
• DTXSID80504016
• AKOS006313502
• Carbonochloridic acid, 1-methylheptyl ester
• 15586-11-5

• Inchi： 1S/C9H17ClO2/c1-3-4-5-6-7-8(2)12-9(10)11/h8H,3-7H2,1-2H3
• InChI Key： RDQJDTOPBOAIKG-UHFFFAOYSA-N
• SMILES： ClC(=O)OC(C)CCCCCC

Computed Properties

• Exact Mass: 192.09200
• Monoisotopic Mass: 192.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.003
• Boiling Point: 211 °C at 760 mmHg
• Flash Point: 211 °C at 760 mmHg
• PSA: 26.30000
• LogP: 3.72070